![molecular formula C7H9NOS B067342 1-Ethoxypyridine-2(1H)-thione CAS No. 185507-87-3](/img/structure/B67342.png)
1-Ethoxypyridine-2(1H)-thione
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Overview
Description
1-Ethoxypyridine-2(1H)-thione, also known as EPT, is a heterocyclic organic compound that belongs to the family of pyridine derivatives. EPT has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. In
Mechanism of Action
The mechanism of action of 1-Ethoxypyridine-2(1H)-thione is not fully understood. However, studies have suggested that this compound may exhibit its biological activities through the inhibition of enzymes, such as thioredoxin reductase and acetylcholinesterase. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. This compound has also been found to induce apoptosis in cancer cells and inhibit acetylcholinesterase activity. In vivo studies have shown that this compound can reduce tumor growth in mice and exhibit insecticidal activity.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Ethoxypyridine-2(1H)-thione in lab experiments is its high solubility in water and organic solvents, which makes it easy to handle and manipulate. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the research of 1-Ethoxypyridine-2(1H)-thione. One direction is to explore the potential of this compound as a drug candidate for the treatment of cancer, viral infections, and bacterial infections. Another direction is to investigate the use of this compound as a precursor for the synthesis of metal sulfide nanoparticles with potential applications in material sciences. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
1-Ethoxypyridine-2(1H)-thione can be synthesized through different methods, including the reaction of 2-chloropyridine with sodium ethoxide or the reaction of 2-mercaptopyridine with ethyl iodide. The latter method is preferred due to its high yield and simplicity. The reaction involves the addition of ethyl iodide to 2-mercaptopyridine in the presence of a base, followed by the elimination of hydrogen iodide to form this compound.
Scientific Research Applications
1-Ethoxypyridine-2(1H)-thione has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. In the pharmaceutical industry, this compound has been found to exhibit antitumor, antiviral, and antibacterial activities. In agrochemicals, this compound has been used as a fungicide and insecticide. In material sciences, this compound has been used as a precursor for the synthesis of metal sulfide nanoparticles.
Properties
185507-87-3 | |
Molecular Formula |
C7H9NOS |
Molecular Weight |
155.22 g/mol |
IUPAC Name |
1-ethoxypyridine-2-thione |
InChI |
InChI=1S/C7H9NOS/c1-2-9-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3 |
InChI Key |
UVAXQYFJQMHKJP-UHFFFAOYSA-N |
SMILES |
CCON1C=CC=CC1=S |
Canonical SMILES |
CCON1C=CC=CC1=S |
synonyms |
2(1H)-Pyridinethione,1-ethoxy-(9CI) |
Origin of Product |
United States |
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